Cas no 185555-66-2 (2-Amino-4-(2-hydroxyphenyl)butanoic acid)

• Product Name: 2-Amino-4-(2-hydroxyphenyl)butanoic acid
• CAS No: 185555-66-2
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• MDL: MFCD07372204
• CID: 2785233
• PubChem ID: 54165689
• Update Time: 2025-10-31

2-Amino-4-(2-hydroxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-4-(2-HYDROXYPHENYL)BUTANOIC ACID
• Benzenebutanoic acid, a-amino-2-hydroxy-
• 2-HYDROXY-DL-HOMOPHENYLALANINE
• (S)-2-AMINO-4-(2-HYDROXYPHENYL)BUTANOIC ACID
• 2-AMINO-4-(2-HYDROXY-PHENYL)-BUTYRIC ACID
• AB33992
• AB33993
• AB33996
• W18942
• (R)-2-AMINO-4-(2-HYDROXY-PHENYL)-BUTYRIC ACID
• (S)-2-AMINO-4-(2-HYDROXY-PHENYL)-BUTYRIC ACID
• 185555-66-2
• AS-64752
• 1260611-26-4
• AKOS006284334
• 1260606-57-2
• 2-Amino-4-(2-hydroxyphenyl)butanoic acid

• MDL： MFCD07372204
• Inchi： 1S/C10H13NO3/c11-8(10(13)14)6-5-7-3-1-2-4-9(7)12/h1-4,8,12H,5-6,11H2,(H,13,14)
• InChI Key： ORMODNFPWYQQHE-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1CCC(C(=O)O)N

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 83.6

Additional information on 2-Amino-4-(2-hydroxyphenyl)butanoic acid

2-Amino-4-(2-hydroxyphenyl)butanoic acid (CAS No. 185555-66-2): A Comprehensive Overview

2-Amino-4-(2-hydroxyphenyl)butanoic acid, identified by the CAS registry number 185555-66-2, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This molecule, with its unique structural features, has garnered attention due to its potential applications in drug development and as a precursor for advanced materials. The compound is characterized by a butanoic acid backbone with an amino group at the second position and a hydroxyl-substituted phenyl group at the fourth position, making it a versatile building block for various chemical transformations.

The synthesis of 2-Amino-4-(2-hydroxyphenyl)butanoic acid involves a series of well-established organic reactions, including nucleophilic substitutions, reductions, and oxidations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions that are critical in its formation. These methods not only enhance yield but also reduce the overall cost of production, making it more accessible for large-scale applications.

The structural complexity of 185555-66-2 lends itself to diverse functionalization possibilities. The presence of both an amino group and a hydroxyl group provides multiple sites for further chemical modifications. For example, the amino group can be used to form amides or ureas, while the hydroxyl group can undergo etherification or esterification reactions. These modifications have been exploited in the design of bioactive molecules, particularly in the context of drug discovery.

In recent years, there has been growing interest in exploring the biological activity of 2-Amino-4-(2-hydroxyphenyl)butanoic acid. Studies have demonstrated that this compound exhibits potential anti-inflammatory and antioxidant properties, which are highly desirable in therapeutic agents. Moreover, its ability to modulate cellular signaling pathways has been investigated in preclinical models, suggesting its potential role in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

The application of CAS No. 185555-66-2 extends beyond pharmacology into materials science. Its ability to form stable metal complexes has made it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties such as high surface area and tunable porosity, making them suitable for gas storage, catalysis, and sensing applications.

In terms of industrial applications, 185555-66-2 is increasingly being used as an intermediate in the synthesis of more complex molecules. Its role as a precursor for peptide synthesis has been particularly noteworthy, given its compatibility with standard coupling reagents and protecting groups. This has facilitated its integration into automated peptide synthesis platforms, enhancing its utility in both academic and industrial settings.

The environmental impact of synthesizing and using 2-Amino-4-(2-hydroxyphenyl)butanoic acid is another area of active research. Efforts are being made to develop sustainable synthesis routes that minimize waste generation and energy consumption. For example, researchers have explored the use of biocatalysts such as enzymes to mediate key steps in its synthesis, thereby reducing reliance on hazardous chemicals.

In conclusion, CAS No. 185555-66-2, or 2-Amino-4-(2-hydroxyphenyl)butanoic acid, stands out as a multifaceted compound with promising applications across various domains. Its structural versatility, combined with recent advancements in synthetic methodologies and biological insights, positions it as a valuable asset in both academic research and industrial applications.